Cas no 62381-06-0 (2-Butenedioic acid, 2,3-dicyano-, diethyl ester)

• Product name: 2-Butenedioic acid, 2,3-dicyano-, diethyl ester
• CAS No: 62381-06-0
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 447009
• PubChem ID: 5324722

2-Butenedioic acid, 2,3-dicyano-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2,3-dicyano-, diethyl ester
• 2-Butenedioic acid, 2,3-dicyano-, 1,4-diethyl ester, (2E)-
• diethyl (E)-2,3-dicyanobut-2-enedioate
• 35234-88-9
• 1,4-DIETHYL (2E)-2,3-DICYANOBUT-2-ENEDIOATE
• NS00055583
• EINECS 252-453-0
• diethyl (2E)-2,3-dicyanobut-2-ene-1,4-dioate
• InChI=1/C10H10N2O4/c1-3-15-9(13)7(5-11)8(6-12)10(14)16-4-2/h3-4H2,1-2H3/b8-7
• Diethyl 2,3-dicyanofumarate
• SCHEMBL1754710
• B9V4T4GNN6
• 1,4-Diethyl (2E)-2,3-dicyano-2-butenedioate
• DIETHYL DICYANOFUMARATE, 97
• DTXSID301262232
• 2-Butenedioic acid, 2,3-dicyano-, 1,4-diethyl ester
• AKOS001025555
• 1,4-Diethyl 2,3-dicyano-2-butenedioate
• 62381-06-0
• DIETHYL DICYANOFUMARATE

• Inchi： InChI=1S/C10H10N2O4/c1-3-15-9(13)7(5-11)8(6-12)10(14)16-4-2/h3-4H2,1-2H3/b8-7+
• InChI Key： WOLPMKLWSJWZNO-BQYQJAHWSA-N
• SMILES： CCOC(=O)C(=C(C#N)C(=O)OCC)C#N

Computed Properties

• Exact Mass: 222.0641
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.18